5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(3,5-dichloro-4-hydroxyphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H9Cl2NO2S2/c17-11-6-9(7-12(18)14(11)20)8-13-15(21)19(16(22)23-13)10-4-2-1-3-5-10/h1-8,20H/b13-8+
• InChI Key: HKRNLULTEQRRGK-MDWZMJQESA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C(=C3)Cl)O)Cl)SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC(=C(C(=C3)Cl)O)Cl)/SC2=S
• Molecular Formula: C16H9Cl2NO2S2
• Molecular Weight: 382.3 g/mol

Description

5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one, also known as DCT, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the modulation of multiple signaling pathways. 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been shown to activate the p53 pathway, which plays a crucial role in regulating cell proliferation and apoptosis. It also inhibits the NF-κB pathway, which is involved in the regulation of inflammation and immune response. Additionally, 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been found to activate the AMPK pathway, which is a key regulator of energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects
5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been shown to exert various biochemical and physiological effects in different cell types and animal models. It has been found to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation and oxidative stress, improve insulin sensitivity and glucose uptake, and enhance cognitive function. 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has also been reported to have neuroprotective, cardioprotective, and hepatoprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its versatility and potential therapeutic applications. It can be used in various cell types and animal models to study its effects on different biological processes. Moreover, 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is relatively easy to synthesize and has a high yield. However, there are also some limitations to using 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments. One of the main limitations is its potential toxicity, which may vary depending on the dose and duration of exposure. Therefore, it is important to carefully evaluate the safety and toxicity of 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one before using it in further studies.

Future Directions

There are several future directions for research on 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one. One potential area of investigation is its role in the treatment of cancer. Further studies are needed to elucidate the exact mechanism of action of 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one in cancer cells and to evaluate its efficacy and safety in preclinical and clinical trials. Another potential area of research is its use in the treatment of metabolic disorders, such as diabetes and obesity. 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been shown to improve insulin sensitivity and glucose uptake, and further studies are needed to evaluate its potential as a therapeutic agent for these conditions. Additionally, 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, due to its neuroprotective effects. Overall, further research is needed to fully understand the potential therapeutic applications of 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one and to evaluate its safety and efficacy in various disease conditions.
Conclusion
In conclusion, 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one, or 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one, is a synthetic compound that has shown potential therapeutic properties in various scientific research studies. Its synthesis method is relatively simple, and it has been found to possess anti-cancer, anti-inflammatory, anti-oxidant, and anti-diabetic properties. 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been shown to modulate multiple signaling pathways, including the p53, NF-κB, and AMPK pathways. It exerts various biochemical and physiological effects, including inducing apoptosis in cancer cells, reducing inflammation and oxidative stress, and improving insulin sensitivity and glucose uptake. 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has potential applications in the treatment of cancer, metabolic disorders, and neurodegenerative diseases. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in various disease conditions.

Scientific Research Applications

5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic properties. It has been shown to possess anti-cancer, anti-inflammatory, anti-oxidant, and anti-diabetic properties in various in vitro and in vivo studies. 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been found to induce apoptosis (programmed cell death) in cancer cells by activating the p53 pathway. It also inhibits the production of pro-inflammatory cytokines and reactive oxygen species, thereby reducing inflammation and oxidative stress. Moreover, 5-(3,5-dichloro-4-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been shown to improve insulin sensitivity and glucose uptake in diabetic animal models.